4-Amino-2-bromo-5-fluoro-3-iodopyridin
Overview
Description
4-Amino-2-bromo-5-fluoro-3-iodopyridin, or 4-ABFIP, is a heterocyclic compound which has been studied for its potential applications in scientific research. It is a derivative of pyridine, a heterocyclic aromatic organic compound, and contains an amine group, a bromine atom, a fluorine atom, and an iodine atom. 4-ABFIP has a wide range of applications in scientific research due to its unique chemical structure, and has been studied for its potential therapeutic applications.
Scientific Research Applications
Synthesis of Fluorinated Biphenyls
A practical synthesis method for 2-Fluoro-4-bromobiphenyl, a key intermediate in the manufacture of flurbiprofen, has been developed. This method utilizes methyl nitrite and 2-fluoro-4-bromoaniline, addressing the challenges associated with the high cost and toxic nature of previous methods. This advancement in synthesis techniques could potentially streamline the production process for related compounds, including those derived from 4-Amino-2-bromo-5-fluoro-3-iodopyridin (Qiu et al., 2009).
Antiviral and Antitumor Applications
The review on the chemotherapy of ocular viral infections highlights the importance of fluorinated compounds, including those structurally similar to 4-Amino-2-bromo-5-fluoro-3-iodopyridin, in the development of antiviral drugs. These compounds show promise in treating infections and tumors, demonstrating the potential of fluorinated pyridines in medical applications (Fischer & Prusoff, 1984).
Metallation of Heteroaromatic Compounds
Research on the metallation of π-deficient heteroaromatic compounds, including fluoropyridines, shows significant advancements in regioselectivity, which is crucial for the development of pharmaceuticals and agrochemicals. This study illustrates the importance of fluorinated pyridines in synthesizing complex organic molecules (Marsais & Quéguiner, 1983).
Antimetastatic Compounds
A review of natural and synthetic antimetastatic compounds emphasizes the role of functional groups, including fluorine, in anticancer activities. The modification of these compounds, potentially including derivatives of 4-Amino-2-bromo-5-fluoro-3-iodopyridin, could lead to the development of more effective cancer treatments (Liew et al., 2020).
Fluorine in Protein Design
The incorporation of highly fluorinated analogs of hydrophobic amino acids into proteins, aiming to create proteins with novel chemical and biological properties, suggests the utility of fluorinated pyridines in bioengineering. This approach enhances protein stability and introduces new functionalities, highlighting the versatility of fluorine in protein design (Buer & Marsh, 2012).
properties
IUPAC Name |
2-bromo-5-fluoro-3-iodopyridin-4-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H3BrFIN2/c6-5-3(8)4(9)2(7)1-10-5/h1H,(H2,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WQEHAFATLVBNQK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=C(C(=N1)Br)I)N)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H3BrFIN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901281884 |
Source
|
| Record name | 2-Bromo-5-fluoro-3-iodo-4-pyridinamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901281884 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
316.90 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Amino-2-bromo-5-fluoro-3-iodopyridin | |
CAS RN |
1227268-84-9 |
Source
|
| Record name | 2-Bromo-5-fluoro-3-iodo-4-pyridinamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1227268-84-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Bromo-5-fluoro-3-iodo-4-pyridinamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901281884 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-Bromo-1H-pyrrolo[2,3-c]pyridine-3-carboxylic acid](/img/structure/B1378351.png)
